2-(4-methoxyphenoxy)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C20H23N5O4/c1-4-5-14-11-18(26)23-20(21-14)25-17(10-13(2)24-25)22-19(27)12-29-16-8-6-15(28-3)7-9-16/h6-11H,4-5,12H2,1-3H3,(H,22,27)(H,21,23,26)
• InChI Key: UIHGWQNGKWEKLO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)COC3=CC=C(C=C3)OC
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol

Description

2-(4-methoxyphenoxy)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

A study by Al-Sanea et al. (2020) explored the synthesis of compounds with different aryloxy groups, including 2-(4-methoxyphenoxy)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide, for their potential anticancer activity. The research found that one compound exhibited significant growth inhibition in various cancer cell lines, demonstrating the compound's potential as an anticancer agent (Al-Sanea et al., 2020).

Chemical Reactivity and Biological Evaluation

Farouk et al. (2021) investigated the chemical behavior and biological activity of compounds derived from this compound. This study focused on the synthesis and subsequent reactions of these compounds, providing insights into their potential applications in pharmaceuticals (Farouk et al., 2021).

Computational and Pharmacological Evaluation

Faheem (2018) conducted a computational and pharmacological evaluation of derivatives, including compounds similar to the one . This study assessed the toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory properties, contributing to understanding the compound's multifaceted biological activities (Faheem, 2018).

Synthesis from Levulinic Acid

Research by Flores et al. (2013) reported on the synthesis of compounds, including pyrimidine and pyrimidine-like derivatives derived from levulinic acid, which relate to the structure of the compound . This study highlighted the methods of synthesizing such compounds, indicating their potential in various chemical applications (Flores et al., 2013).